Cas no 1389313-36-3 (2-5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a][1,3]diazepin-3-ylpyridine)

• Product Name: 2-5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a][1,3]diazepin-3-ylpyridine
• CAS No: 1389313-36-3
• MF: C₁₁H₁₃N₅
• MW: 215.254420995712
• CID: 4983121
• Update Time: 2025-07-14

2-5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a][1,3]diazepin-3-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a][1,3]diazepin-3-ylpyridine
• 2-{5H,6H,7H,8H,9H-[1,2,4]TRIAZOLO[4,3-A][1,3]DIAZEPIN-3-YL}PYRIDINE
• 3-(Pyridin-2-yl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a][1,3]diazepine

• Inchi： 1S/C11H13N5/c1-2-6-12-9(5-1)10-14-15-11-13-7-3-4-8-16(10)11/h1-2,5-6H,3-4,7-8H2,(H,13,15)
• InChI Key： KVFQKBHDPZSDNZ-UHFFFAOYSA-N
• SMILES： N12C(C3C=CC=CN=3)=NN=C1NCCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6

Additional information on 2-5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a][1,3]diazepin-3-ylpyridine

Introduction to 2-5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a][1,3]diazepin-3-ylpyridine (CAS No. 1389313-36-3)

2-5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a][1,3]diazepin-3-ylpyridine, a compound with the CAS number 1389313-36-3, is a unique and highly specialized molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its intricate molecular structure featuring a triazolo-diazepine core fused with a pyridine ring. The structural complexity and chemical properties of this compound make it a valuable candidate for various applications in drug discovery and development.

The 2-5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a][1,3]diazepin-3-ylpyridine molecule is of particular interest due to its potential therapeutic applications. Recent studies have highlighted its role in modulating specific biological pathways and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for a wide range of therapeutic interventions. The ability to modulate GPCRs makes this compound a promising lead for the development of novel drugs targeting conditions such as neurological disorders and cancer.

In addition to its receptor-modulating properties, 2-5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a][1,3]diazepin-3-ylpyridine has been investigated for its potential as an inhibitor of specific enzymes. Enzyme inhibition is a critical mechanism in drug design and can be used to target various disease states. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of certain kinases involved in cell signaling pathways. This inhibition can lead to reduced proliferation of cancer cells and may have implications for the treatment of various cancers.

The pharmacokinetic properties of 2-5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a][1,3]diazepin-3-ylpyridine have also been studied extensively. Research has shown that it exhibits favorable absorption and distribution characteristics when administered orally or intravenously. The compound's ability to cross the blood-brain barrier is particularly noteworthy for its potential use in treating central nervous system (CNS) disorders. This property makes it an attractive candidate for further development in neuropharmacology.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a][1,3]diazepin-3-ylpyridine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and support further investigation into its potential therapeutic applications.

The synthesis of 2-5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a][1，3]diazepin-3-ylpyridine has been optimized through various synthetic routes to improve yield and purity. One notable method involves the reaction of a substituted pyridine with a triazolo-diazepine precursor under controlled conditions. The synthetic process has been refined to ensure high efficiency and scalability for large-scale production.

In conclusion, 2-5H，6H，7H，8H，9H-[1，2，4]Triazolo[4，3-a][1，3]diazepin-3-ylpyridine (CAS No. 1389313-36-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activities make it a promising candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in clinical settings.